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Compound of Interest

Compound Name: 4-nitro-N'-phenylbenzohydrazide

Cat. No.: B1228767

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-nitro-N'-
phenylbenzohydrazide, including its chemical identity, synthesis, and potential relevance in
research and drug development.

Chemical Identity and Properties

CAS Number: 39718-99-5[1]

Molecular Formula: C13H11N3Os3

Molecular Weight: 257.25 g/mol [1]

IUPAC Name: 4-nitro-N'-phenylbenzohydrazide[1]
Synonyms:

e n-(4-nitrobenzoyl)-n'-phenylhydrazine

e Benzoic acid, 4-nitro-, 2-phenylhydrazide

e p-Nitrobenzoic acid 2-phenylhydrazide

e NSC-406774
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W32J9HU7FQ

p-Nitrobenzoic phenylhydrazide

beta-p-Nitrobenzoylphenylhydrazine

4-Nitrobenzoic acid phenylhydrazide[1]

Table 1: Physicochemical Properties of 4-nitro-N'-phenylbenzohydrazide

Property Value Reference

Molecular Formula C13H11N30s3 --INVALID-LINK--

Molecular Weight 257.25 g/mol --INVALID-LINK--
4-nitro-N'-

IUPAC Name ) --INVALID-LINK--
phenylbenzohydrazide

CAS Number 39718-99-5 --INVALID-LINK--

Synthesis

The synthesis of 4-nitro-N'-phenylbenzohydrazide can be achieved through a two-step
process. The first step involves the preparation of the intermediate 4-nitrobenzoyl chloride from
4-nitrobenzoic acid. The second step is the reaction of 4-nitrobenzoyl chloride with
phenylhydrazine to yield the final product.

Experimental Protocol: Synthesis of 4-nitrobenzoyl
chloride

This protocol is based on established methods for the synthesis of acyl chlorides from
carboxylic acids.[2][3]

Materials:
e 4-pitrobenzoic acid

e Thionyl chloride (SOCIz) or Phosphorus pentachloride (PCls)
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Anhydrous solvent (e.g., toluene or dichloromethane)

Round-bottom flask

Reflux condenser

Heating mantle

Distillation apparatus

Procedure:

In a dry round-bottom flask, combine 4-nitrobenzoic acid with an excess of thionyl chloride or
phosphorus pentachloride.

e Add an anhydrous solvent and equip the flask with a reflux condenser.

o Heat the mixture to reflux and maintain the reaction until the evolution of gas (HCI or
POCIs/HCI) ceases. The reaction progress can be monitored by observing the dissolution of
the solid 4-nitrobenzoic acid.

 After the reaction is complete, remove the excess thionyl chloride or phosphorus oxychloride
by distillation.

The resulting crude 4-nitrobenzoyl chloride can be purified by vacuum distillation.

Experimental Protocol: Synthesis of 4-nitro-N'-
phenylbenzohydrazide

This protocol outlines the reaction of the synthesized 4-nitrobenzoyl chloride with
phenylhydrazine.

Materials:
¢ 4-nitrobenzoyl chloride

e Phenylhydrazine
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» Anhydrous basic solvent (e.g., pyridine or triethylamine in an inert solvent like
dichloromethane)

¢ Round-bottom flask

e Magnetic stirrer

e Dropping funnel

e |ce bath

Procedure:

Dissolve phenylhydrazine in an anhydrous basic solvent in a round-bottom flask, and cool
the solution in an ice bath.

o Dissolve 4-nitrobenzoyl chloride in a suitable anhydrous solvent.

o Slowly add the 4-nitrobenzoyl chloride solution to the phenylhydrazine solution dropwise
while stirring vigorously. Maintain the temperature below 5°C.

» After the addition is complete, allow the reaction mixture to warm to room temperature and
stir for several hours.

e The reaction mixture can then be worked up by washing with dilute acid and water to remove
excess reagents and byproducts.

e The crude product can be purified by recrystallization from a suitable solvent system (e.g.,
ethanol/water).

Potential Biological Significance and Mechanism of
Action

While specific studies on the biological activity of 4-nitro-N'-phenylbenzohydrazide are
limited, the structural motifs present in the molecule, namely the benzohydrazide and nitro
functionalities, are found in various biologically active compounds.
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Benzohydrazide Derivatives: This class of compounds is known to exhibit a wide range of
pharmacological activities, including antimicrobial, anticonvulsant, anti-inflammatory, and
anticancer effects. The mechanism of action often involves the inhibition of specific enzymes or
interference with metabolic pathways.

Nitro Compounds: The nitro group is a known pharmacophore and is present in numerous
antimicrobial and anticancer agents. The biological activity of nitro compounds is often
attributed to their ability to undergo bioreduction to form reactive nitrogen species, which can
induce cellular damage and apoptosis. For instance, some nitro compounds have been shown
to induce apoptosis in cancer cells through the activation of death receptor pathways (DR-4)
and intracellular BCL-2 mediated pathways.[4]

Caption: Logical relationship of synthesis and potential bioactivity.

Characterization and Analysis

The synthesized 4-nitro-N'-phenylbenzohydrazide should be characterized to confirm its
identity and purity. The following analytical techniques are recommended:

» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR spectroscopy to
elucidate the chemical structure.

o Fourier-Transform Infrared (FTIR) Spectroscopy: To identify the characteristic functional
groups, such as the C=0 (amide), N-H, and NO2z groups.

e Mass Spectrometry (MS): To determine the molecular weight and fragmentation pattern.

¢ Melting Point Analysis: To assess the purity of the compound.
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Caption: General experimental workflow for synthesis and analysis.

Conclusion

This technical guide provides foundational information for researchers and scientists interested
in 4-nitro-N'-phenylbenzohydrazide. The provided synthesis protocols offer a starting point
for its preparation, and the discussion on its potential biological significance highlights areas for
future investigation. Further research is warranted to fully elucidate the physicochemical
properties, biological activities, and potential therapeutic applications of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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number-and-synonyms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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